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Compound of Interest

Compound Name: Sodium gallate

Cat. No.: B1262042

Application Notes: Sodium Gallate in Oxidative
Stress Studies

Introduction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen
species (ROS) and the cell's ability to detoxify these reactive products, is a critical factor in
cellular damage and the pathogenesis of numerous diseases.[1][2] In cell culture, oxidative
stress can be induced by various stimuli and can lead to apoptosis, necrosis, and senescence.
Sodium gallate, the sodium salt of gallic acid, is a water-soluble antioxidant that serves as an
excellent tool for studying the mechanisms of oxidative stress and cytoprotection in vitro.[3] Its
structure, featuring three hydroxyl groups on a benzene ring, enables it to effectively scavenge
free radicals, making it a valuable compound for researchers in cell biology and drug
development.[3]

Mechanism of Action

The primary antioxidant mechanism of sodium gallate is its function as a free radical
scavenger. The three phenolic hydroxyl groups on its aromatic ring can readily donate
hydrogen atoms to unstable free radicals (e.g., superoxide anion, hydroxyl radical). This
process neutralizes the radicals, terminating the damaging chain reactions of oxidation.[3][4][5]
Upon donating a hydrogen atom, the sodium gallate molecule forms a more stable, less
reactive phenoxyl radical, which prevents the propagation of further oxidative damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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